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Compound of Interest

Compound Name: 2-Bromo-3-chlorobenzoic acid

Cat. No.: B1265920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Bromo-3-chlorobenzoic acid
(CAS No. 56961-26-3), a key chemical intermediate. It covers its physicochemical properties, a

detailed representative synthesis protocol, potential applications, and essential safety data,

tailored for professionals in chemical research and pharmaceutical development.

Note on Isomeric Forms: It is critical to distinguish 2-Bromo-3-chlorobenzoic acid (CAS:

56961-26-3) from its isomer, 3-Bromo-2-chlorobenzoic acid (CAS: 56961-27-4). These

compounds possess distinct physical properties and should not be used interchangeably. This

guide pertains specifically to the 2-Bromo-3-chloro isomer.

Chemical Structure and Identity
2-Bromo-3-chlorobenzoic acid is a disubstituted benzoic acid derivative with bromine and

chlorine atoms at the 2 and 3 positions of the benzene ring, respectively.
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Caption: Chemical structure of 2-Bromo-3-chlorobenzoic acid.

Physicochemical Properties
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The key physicochemical data for 2-Bromo-3-chlorobenzoic acid are summarized below.

Predicted values are based on computational models and should be confirmed experimentally.

Property Value Source(s)

CAS Number 56961-26-3 [1][2][3]

Molecular Formula C₇H₄BrClO₂ [4]

Molecular Weight 235.46 g/mol [4]

Appearance Pale yellow solid [4]

Melting Point 143-146 °C [1][3]

Boiling Point 330.4 ± 27.0 °C (Predicted) [1][4]

Density 1.809 g/cm³ (Predicted) [4]

pKa 2.48 ± 0.10 (Predicted) [4]

Storage
Sealed in a dry place, Room

Temperature
[4]

Spectroscopic Data
As of the date of this document, experimentally derived ¹H and ¹³C NMR spectral data for 2-
Bromo-3-chlorobenzoic acid are not readily available in public databases. Researchers are

advised to acquire this data upon synthesis or purchase to verify structural integrity.

Representative Experimental Protocol: Synthesis
A definitive, peer-reviewed synthesis protocol for 2-Bromo-3-chlorobenzoic acid was not

identified in the searched literature. Therefore, the following is a proposed, representative

protocol based on established methods for the halogenation of substituted benzoic acids, such

as the synthesis of 2-bromo-3-nitrobenzoic acid.[5] This protocol should be regarded as a

starting point for methods development and optimization.

Reaction Scheme: 3-Chlorobenzoic acid → 2-Bromo-3-chlorobenzoic acid
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Safety Precautions: This procedure involves corrosive and hazardous materials, including

bromine and strong acids. All steps must be performed in a certified chemical fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab

coat, and acid/bromine-resistant gloves, is mandatory.

Materials and Reagents:

3-Chlorobenzoic acid

Liquid Bromine (Br₂)

Iron(III) bromide (FeBr₃, catalyst) or iron filings

Concentrated Sulfuric Acid (H₂SO₄)

Sodium bisulfite (NaHSO₃), 10% aqueous solution

Sodium hydroxide (NaOH), 10% aqueous solution

Concentrated Hydrochloric acid (HCl)

Deionized water

Ethanol (for recrystallization)

Ice

Procedure:

Reaction Setup:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a reflux condenser connected to a gas trap (to neutralize HBr fumes), add 3-

chlorobenzoic acid.

Carefully add concentrated sulfuric acid to dissolve the starting material. Cool the flask in

an ice bath to 0-5 °C.
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Add the catalyst, iron(III) bromide, to the stirred solution.

Bromination:

Slowly add liquid bromine dropwise from the dropping funnel to the cold, stirred reaction

mixture. Maintain the temperature below 10 °C throughout the addition.

After the addition is complete, allow the mixture to slowly warm to room temperature and

stir for 12-24 hours. Reaction progress should be monitored by an appropriate method

(e.g., TLC or GC-MS).

Work-up and Isolation:

Upon completion, cool the reaction mixture in an ice bath and carefully quench it by

pouring it over a stirred mixture of ice and water.

Decolorize the mixture by adding 10% sodium bisulfite solution dropwise until the red-

brown color of excess bromine disappears.

The crude product may precipitate at this stage. If so, collect the solid by vacuum filtration

and wash with cold water.

Transfer the entire mixture (or the filtered solid) to a beaker and basify by adding 10%

sodium hydroxide solution until the solid dissolves and the pH is >10. This converts the

carboxylic acid to its soluble sodium salt.

Filter the basic solution to remove any insoluble impurities.

Transfer the filtrate to a clean flask, cool it in an ice bath, and re-precipitate the product by

slowly acidifying with concentrated hydrochloric acid until the pH is <2.

Purification:

Collect the precipitated solid by vacuum filtration and wash thoroughly with cold deionized

water to remove residual acids.

Dry the crude product.
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Further purify the solid by recrystallization from a suitable solvent system, such as an

ethanol/water mixture, to yield 2-Bromo-3-chlorobenzoic acid as a pale yellow solid.[4]

Dissolve 3-Chlorobenzoic Acid
and Catalyst (FeBr₃)

in H₂SO₄

Add Bromine (Br₂) dropwise
at 0-10 °C

Stir at Room Temperature
(12-24h)

Monitor Progress (TLC/GC)

Quench with Ice-Water
and Sodium Bisulfite Solution

Basify with NaOH (aq)
to Dissolve Product

Filter to Remove
Insoluble Impurities

Acidify Filtrate with HCl (aq)
to Precipitate Product

Collect Solid by
Vacuum Filtration

Recrystallize from
Ethanol/Water

Dry Final Product:
2-Bromo-3-chlorobenzoic Acid
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Caption: Proposed workflow for the synthesis of 2-Bromo-3-chlorobenzoic acid.

Applications in Research and Development
2-Bromo-3-chlorobenzoic acid is a valuable building block in organic synthesis, primarily

utilized as an intermediate for more complex molecules.

Pharmaceutical Synthesis: Its halogenated aromatic structure and reactive carboxylic acid

group make it a precursor for creating active pharmaceutical ingredients (APIs). The bromo

and chloro substituents provide specific reactive sites for cross-coupling reactions (e.g.,

Suzuki, Heck, Buchwald-Hartwig), allowing for the construction of complex molecular

scaffolds. The carboxylic acid moiety can be converted into esters, amides, or other

functional groups to modulate a drug candidate's properties, such as solubility or target

binding.

Agrochemicals: This compound serves in the preparation of active ingredients for crop

protection agents. The presence of halogens on the aromatic ring can enhance the biological

activity and metabolic stability of herbicides and pesticides.

Dyes and Polymers: It is also employed in the development of specialty dyes and polymers

where the halogen substituents allow for further functionalization and polymerization

reactions.

Safety and Handling
2-Bromo-3-chlorobenzoic acid is an irritant and requires careful handling.

GHS Hazard Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:
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P261: Avoid breathing dust.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Handling: Use only in a well-ventilated area or a chemical fume hood.[1] Wear appropriate

PPE, including gloves, safety glasses, and a lab coat.[1] Avoid formation of dust.[1]

Storage: Keep container tightly closed and store in a dry, well-ventilated place at room

temperature.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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